2-(4-chloro-3-nitrophenyl)-2-oxoethyl 4-[(4-fluorophenyl)amino]-4-oxobutanoate

• IUPAC Name: [2-(4-chloro-3-nitrophenyl)-2-oxoethyl] 4-(4-fluoroanilino)-4-oxobutanoate
• InChI: InChI=1S/C18H14ClFN2O6/c19-14-6-1-11(9-15(14)22(26)27)16(23)10-28-18(25)8-7-17(24)21-13-4-2-12(20)3-5-13/h1-6,9H,7-8,10H2,(H,21,24)
• InChI Key: ZXWPCRVBYXKJOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCC(=O)OCC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])F
• Molecular Formula: C18H14ClFN2O6
• Molecular Weight: 408.8 g/mol

Description

The compound "2-(4-chloro-3-nitrophenyl)-2-oxoethyl 4-[(4-fluorophenyl)amino]-4-oxobutanoate" is involved in the study of chemical synthesis, molecular structure, and properties analysis. This compound, due to its structural complexity, draws interest for its potential in various chemical reactions and its physical and chemical properties analysis.

Synthesis Analysis

The synthesis of compounds similar to "2-(4-chloro-3-nitrophenyl)-2-oxoethyl 4-[(4-fluorophenyl)amino]-4-oxobutanoate" involves multi-step chemical reactions. For instance, the synthesis of related fluorinated compounds and chloro-nitro-benzene derivatives has been explored through reactions involving chloroethyl aminophenyl and nitrophenyl acetonitrile precursors, showcasing the complexity and variety of synthesis routes available for such compounds (Buss, Coe, & Tatlow, 1997); (Buss, Coe, & Tatlow, 1998).

Molecular Structure Analysis

Molecular structure analysis, including single-crystal inspection and DFT studies, provides insights into the arrangement and orientation of molecules, as well as the types of non-covalent interactions stabilizing the crystal packing. For example, a derivative of 4-fluoroaniline showed significant insights into molecular overlays and hydrogen bonding interactions (Ashfaq et al., 2021).

Chemical Reactions and Properties

The compound's reactivity and the formation of heterocyclic scaffolds from related chloro-fluoro-nitrobenzoic acids demonstrate its chemical versatility. Such compounds have been used as building blocks for synthesizing various nitrogenous heterocycles, highlighting their importance in drug discovery (Křupková et al., 2013).

Physical Properties Analysis

The physical properties, including thermal and magnetic properties of complexes formed with similar compounds, have been studied to understand their behavior and potential applications. The synthesis of complexes with transition metal ions provides insights into their hydration states and bidentate ligand properties (Ferenc et al., 2017).

Chemical Properties Analysis

Investigations into the chemical properties, such as vibrational spectroscopic studies and supramolecular structures, have been conducted to understand better the interactions and stability of chloramphenicol derivatives. Such studies reveal the importance of hydrogen bonding and non-conventional interactions in determining the compounds' stability and reactivity (Fernandes et al., 2017).

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in studies exploring the synthesis of fluorinated derivatives with potential applications in medicinal chemistry and materials science. For instance, research into difluoro-derivatives of anti-cancer drugs demonstrates complex synthetic routes starting from related phenylacetic acids, highlighting the chemical versatility and potential therapeutic relevance of such compounds (Buss, Coe, & Tatlow, 1986).
• Another study focused on the synthesis of tetrafluoro derivatives, further illustrating the compound's role in the development of novel pharmaceuticals. These synthetic pathways underscore the importance of such compounds in designing drugs with enhanced efficacy and reduced side effects (Buss, Coe, & Tatlow, 1998).

Applications in Material Science

• In the field of materials science, such compounds have been explored for their potential in creating new polymers and materials with unique properties. For example, research on azo polymers for reversible optical storage demonstrates how derivatives can be used to develop materials with high photoinduced birefringence, applicable in optical data storage technologies (Meng, Natansohn, Barrett, & Rochon, 1996).